molecular formula C12H7Cl2IO B062636 2,4-Dichloro-1-(2-iodophenoxy)benzene CAS No. 175136-78-4

2,4-Dichloro-1-(2-iodophenoxy)benzene

Cat. No.: B062636
CAS No.: 175136-78-4
M. Wt: 364.99 g/mol
InChI Key: ULAWXTPGHWKSDY-UHFFFAOYSA-N
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Description

2,4-Dichloro-1-(2-iodophenoxy)benzene is a useful research compound. Its molecular formula is C12H7Cl2IO and its molecular weight is 364.99 g/mol. The purity is usually 95%.
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Scientific Research Applications

Environmental Impact and Toxicology

Research has extensively studied the impact and fate of chlorophenox compounds, including derivatives similar to 2,4-Dichloro-1-(2-iodophenoxy)benzene, in the environment. These studies have shown that such compounds can have significant toxic effects on wildlife and humans, necessitating effective wastewater treatment strategies to mitigate their impact.

  • Persistence of Chlorophenox Compounds in the Environment : Studies have highlighted the environmental persistence of chlorophenox herbicides, indicating their potential to bioaccumulate and pose risks to aquatic ecosystems. The sorption behavior of these compounds in soil and their impact on water quality have been a particular focus, suggesting the need for targeted remediation strategies to prevent contamination of natural water sources (Werner, Garratt, & Pigott, 2012).

  • Treatment of Wastewater from Pesticide Production : The pesticide industry, which utilizes compounds like this compound, generates wastewater that is challenging to treat due to the presence of toxic pollutants. Research into treatment options, such as biological processes and activated carbon, has shown promise in removing these contaminants from wastewater, highlighting the importance of such technologies in preventing environmental pollution (Goodwin, Carra, Campo, & Soares, 2018).

Advances in Synthesis and Chemical Properties

Research into the chemical synthesis and properties of compounds related to this compound has explored various methodologies, emphasizing the development of more efficient and environmentally friendly approaches.

  • Synthesis and Environmental Applications : A review of synthesis methods for organophosphorus intermediates, such as benzenephosphorus dichloride, reveals ongoing efforts to optimize production techniques for chemical compounds with potential applications in material science and as intermediates in the synthesis of other complex molecules. The emphasis is on safer, more sustainable processes (Wang Zhong-we, 2014).

  • Antioxidant Properties of Derivatives : The exploration of derivatives of phloroglucinol and methylviologen for use as antioxidant additives to oils demonstrates the potential of this compound-related compounds in enhancing the stability and performance of industrial oils. This research suggests the broader applicability of such compounds in materials science and industrial applications (Alexanyan et al., 2019).

Safety and Hazards

“2,4-Dichloro-1-(2-iodophenoxy)benzene” is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . In case of exposure, it is advised to seek medical aid and take necessary precautions .

Properties

IUPAC Name

2,4-dichloro-1-(2-iodophenoxy)benzene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H7Cl2IO/c13-8-5-6-11(9(14)7-8)16-12-4-2-1-3-10(12)15/h1-7H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ULAWXTPGHWKSDY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)OC2=C(C=C(C=C2)Cl)Cl)I
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H7Cl2IO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50380324
Record name 2,4-dichloro-1-(2-iodophenoxy)benzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50380324
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

364.99 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

175136-78-4
Record name 2,4-Dichloro-1-(2-iodophenoxy)benzene
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=175136-78-4
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 2,4-dichloro-1-(2-iodophenoxy)benzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50380324
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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